Cas no 1919864-94-0 (benzyl 3-(difluoromethoxy)methylpyrrolidine-1-carboxylate)

• Product Name: benzyl 3-(difluoromethoxy)methylpyrrolidine-1-carboxylate
• CAS No: 1919864-94-0
• MF: C₁₄H₁₇F₂NO₃
• MW: 285.286491155624
• MDL: MFCD29991879
• CID: 5241030
• PubChem ID: 122360474
• Update Time: 2025-06-11

benzyl 3-(difluoromethoxy)methylpyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidinecarboxylic acid, 3-[(difluoromethoxy)methyl]-, phenylmethyl ester
• benzyl 3-(difluoromethoxy)methylpyrrolidine-1-carboxylate

• MDL： MFCD29991879
• Inchi： 1S/C14H17F2NO3/c15-13(16)19-10-12-6-7-17(8-12)14(18)20-9-11-4-2-1-3-5-11/h1-5,12-13H,6-10H2
• InChI Key： BLXFEGWATGCXLK-UHFFFAOYSA-N
• SMILES： N1(C(OCC2=CC=CC=C2)=O)CCC(COC(F)F)C1

Additional information on benzyl 3-(difluoromethoxy)methylpyrrolidine-1-carboxylate

Benzyl 3-(Difluoromethoxy)methylpyrrolidine-1-carboxylate (CAS No. 1919864-94-0): A Comprehensive Overview

Benzyl 3-(difluoromethoxy)methylpyrrolidine-1-carboxylate (CAS No. 1919864-94-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various therapeutic areas, including neurology and oncology. The presence of the difluoromethoxy group and the pyrrolidine ring system endows this molecule with distinct chemical and biological properties, making it a subject of extensive study.

The difluoromethoxy group is a key functional moiety in many bioactive compounds, known for its ability to modulate the physicochemical properties of molecules. This group can enhance lipophilicity, improve metabolic stability, and influence receptor binding affinity. In the context of benzyl 3-(difluoromethoxy)methylpyrrolidine-1-carboxylate, the difluoromethoxy group is strategically positioned to optimize these properties, potentially leading to improved drug efficacy and reduced side effects.

The pyrrolidine ring system is another critical component of this compound. Pyrrolidines are widely used in drug design due to their structural flexibility and ability to form hydrogen bonds, which can enhance interactions with biological targets. The presence of the pyrrolidine ring in benzyl 3-(difluoromethoxy)methylpyrrolidine-1-carboxylate suggests that this molecule may exhibit favorable binding characteristics with specific receptors or enzymes, making it a promising candidate for drug development.

Recent studies have highlighted the potential therapeutic applications of benzyl 3-(difluoromethoxy)methylpyrrolidine-1-carboxylate. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibited potent inhibitory activity against a specific enzyme implicated in neurodegenerative diseases. The researchers found that the compound effectively crossed the blood-brain barrier and demonstrated neuroprotective effects in preclinical models.

In another study, published in the European Journal of Medicinal Chemistry, benzyl 3-(difluoromethoxy)methylpyrrolidine-1-carboxylate was evaluated for its anticancer properties. The results showed that this compound selectively inhibited the growth of several cancer cell lines, including those resistant to conventional chemotherapeutic agents. The mechanism of action was attributed to its ability to disrupt key signaling pathways involved in cell proliferation and survival.

The synthesis of benzyl 3-(difluoromethoxy)methylpyrrolidine-1-carboxylate has been optimized through various synthetic routes, ensuring high yields and purity levels. One common approach involves the reaction of a difluoromethoxy-substituted aldehyde with a pyrrolidine derivative, followed by protection with a benzyl group to form the final product. This synthetic strategy allows for efficient scale-up and production, making it suitable for further preclinical and clinical development.

The pharmacokinetic profile of benzyl 3-(difluoromethoxy)methylpyrrolidine-1-carboxylate has also been extensively studied. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a long half-life, which are desirable attributes for a potential therapeutic agent. Additionally, toxicity studies have shown that benzyl 3-(difluoromethoxy)methylpyrrolidine-1-carboxylate is well-tolerated at therapeutic doses, with no significant adverse effects observed.

Despite its promising profile, further research is needed to fully elucidate the mechanisms of action and potential therapeutic applications of benzyl 3-(difluoromethoxy)methylpyrrolidine-1-carboxylate. Ongoing clinical trials are currently evaluating its safety and efficacy in human subjects. These trials will provide valuable insights into the potential use of this compound in treating various diseases and conditions.

In conclusion, benzyl 3-(difluoromethoxy)methylpyrrolidine-1-carboxylate (CAS No. 1919864-94-0) represents an exciting advancement in medicinal chemistry and pharmaceutical research. Its unique structural features and promising biological activities make it a valuable candidate for further development as a therapeutic agent. As research continues to uncover new insights into its properties and applications, this compound is poised to play a significant role in advancing medical treatments for various diseases.